Cas no 766523-19-7 (3-Chloro-4,5-diethoxybenzoic acid)

• Product Name: 3-Chloro-4,5-diethoxybenzoic acid
• CAS No: 766523-19-7
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• MDL: MFCD06664263
• CID: 2113577
• Update Time: 2023-08-03

3-Chloro-4,5-diethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4,5-diethoxyBenzoic acid
• MEADRIRYKFSBDO-UHFFFAOYSA-N
• STK180285
• Benzoic acid, 3-chloro-4,5-diethoxy-
• 3-chloro-4,5-bis(ethyloxy)benzoic acid
• 3-Chloro-4,5-diethoxybenzoic acid

• MDL： MFCD06664263
• Inchi： 1S/C11H13ClO4/c1-3-15-9-6-7(11(13)14)5-8(12)10(9)16-4-2/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： MEADRIRYKFSBDO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=C1OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives